N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N,3,6-trimethyl-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]-N,3,6-trimethyl-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C21H24N2O3/c1-12-7-8-16-14(3)20(26-18(16)9-12)21(24)23(5)11-17-15(4)19(25-6)13(2)10-22-17/h7-10H,11H2,1-6H3
• InChI Key: BYQLNQUTFXFZQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=C(O2)C(=O)N(C)CC3=NC=C(C(=C3C)OC)C)C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]-N,3,6-trimethyl-1-benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C21H24N2O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 352.17869263 g/mol and the complexity rating of the compound is 500. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Chemical Properties

• The research on synthetic methodologies for related compounds, such as the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, offers insights into anti-inflammatory and analgesic agent development. These syntheses involve complex reactions, showcasing the potential for creating biologically active substances through innovative chemical pathways (Abu-Hashem, Al-Hussain, & Zaki, 2020).

Material Science Applications

• Aromatic polyamides with pendant groups derived from similar chemical structures have been studied for their electrochromic properties, indicating potential applications in smart materials and displays. These compounds exhibit multi-stage oxidative coloring, highlighting the versatility of related compounds in material science (Chang & Liou, 2008).

Biological Activity and Drug Discovery

• The synthesis and study of benzofuran hydroxamic acids as 5-lipoxygenase inhibitors for potential therapeutic applications showcase the relevance of closely related structures in drug discovery. These compounds demonstrate significant in vitro and in vivo activity, suggesting the importance of structural modifications to enhance biological activity (Ohemeng, Appollina, Nguyen, Schwender, Singer, Steber, Ansell, Argentieri, & Hageman, 1994).

Antiprotozoal Agents

• Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized and evaluated as antiprotozoal agents. These studies highlight the potential of related compounds in treating protozoal infections, with significant in vitro and in vivo activity demonstrated against specific targets (Ismail, Brun, Wenzler, Tanious, Wilson, & Boykin, 2004).